Cas no 88421-69-6 (1,3-Benzenedipropanenitrile, 4,6-dihydroxy-)

1,3-Benzenedipropanenitrile, 4,6-dihydroxy- structure
88421-69-6 structure
Product Name:1,3-Benzenedipropanenitrile, 4,6-dihydroxy-
CAS No:88421-69-6
MF:C12H12N2O2
MW:216.235882759094
CID:633432
PubChem ID:13181159
Update Time:2025-04-19

1,3-Benzenedipropanenitrile, 4,6-dihydroxy- Chemical and Physical Properties

Names and Identifiers

    • 1,3-Benzenedipropanenitrile, 4,6-dihydroxy-
    • 3-[5-(2-cyanoethyl)-2,4-dihydroxyphenyl]propanenitrile
    • DTXSID20525200
    • 3,3'-(4,6-Dihydroxy-1,3-phenylene)dipropanenitrile
    • 88421-69-6
    • Inchi: 1S/C12H12N2O2/c13-5-1-3-9-7-10(4-2-6-14)12(16)8-11(9)15/h7-8,15-16H,1-4H2
    • InChI Key: NGVKPXCBVIGFMR-UHFFFAOYSA-N
    • SMILES: OC1C=C(C(=CC=1CCC#N)CCC#N)O

Computed Properties

  • Exact Mass: 216.089877630g/mol
  • Monoisotopic Mass: 216.089877630g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 282
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 88Ų
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